2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-[(1-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C14H13N5OS2/c1-10(12(20)17-13-15-7-8-21-13)22-14-16-9-19(18-14)11-5-3-2-4-6-11/h2-10H,1H3,(H,15,17,20)
• InChI Key: DCTXGMHIXDEQHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)SC2=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C14H13N5OS2
• Molecular Weight: 331.4 g/mol

Description

2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylpropanamide, commonly known as PTTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. PTTP belongs to the class of thiazole-containing compounds that possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of PTTP is not fully understood. However, studies have suggested that it may act by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress. PTTP has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects:
PTTP has been shown to possess various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders. PTTP has also been shown to possess anti-microbial activity, making it useful in the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

PTTP has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. PTTP has also been shown to possess potent biological activities at low concentrations, which makes it useful for studying the mechanism of action of various diseases. However, PTTP has some limitations, such as its poor solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on PTTP. One potential area of research is the development of PTTP-based drugs for the treatment of various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders. Another area of research is the investigation of the mechanism of action of PTTP and its potential targets. Additionally, the development of new synthesis methods for PTTP may lead to the production of more potent and selective compounds.

Synthesis Methods

The synthesis of PTTP involves the reaction of 2-aminothiazole with 1-phenyl-1H-1,2,4-triazole-3-thiol in the presence of N-1,3-thiazol-2-ylpropanamide. The process involves a series of steps, including the addition of the reactants, heating, and cooling. The final product is obtained after purification through column chromatography.

Scientific Research Applications

PTTP has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial activities. PTTP has also been shown to exhibit potent antioxidant properties, which make it useful in the treatment of oxidative stress-related diseases.